Cas no 143189-96-2 (Piperazine,1,4-bis[(2,4-dimethylphenoxy)acetyl]- (9CI))

• Product Name: Piperazine,1,4-bis[(2,4-dimethylphenoxy)acetyl]- (9CI)
• CAS No: 143189-96-2
• MF: C₂₄H₃₀N₂O₄
• MW: 410.506006717682
• CID: 143384
• PubChem ID: 1193934
• Update Time: 2025-04-19

Piperazine,1,4-bis[(2,4-dimethylphenoxy)acetyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[(2,4-dimethylphenoxy)acetyl]- (9CI)
• 2-(2,4-dimethylphenoxy)-1-[4-[2-(2,4-dimethylphenoxy)acetyl]piperazin-1-yl]ethanone
• 1,1'-Piperazine-1,4-diylbis[2-(2,4-dimethylphenoxy)ethanone]
• DTXSID40162338
• AKOS002247717
• 143189-96-2
• 1,4-Bis((2,4-dimethylphenoxy)acetyl)piperazine
• Piperazine, 1,4-bis((2,4-dimethylphenoxy)acetyl)-

• Inchi： 1S/C24H30N2O4/c1-17-5-7-21(19(3)13-17)29-15-23(27)25-9-11-26(12-10-25)24(28)16-30-22-8-6-18(2)14-20(22)4/h5-8,13-14H,9-12,15-16H2,1-4H3
• InChI Key： NEMVWUAOLZGKRI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)CC(N1CCN(C(COC2C=CC(C)=CC=2C)=O)CC1)=O

Computed Properties

• Exact Mass: 410.2207
• Monoisotopic Mass: 410.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08